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Compound of Interest

Compound Name: 3-(Piperidin-1-yl)propan-1-amine

Cat. No.: B1294436

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Piperidin-1-yl)propan-1-amine, also known as 1-(3-Aminopropyl)piperidine, is a diamine
compound with potential applications in pharmaceutical and chemical synthesis. Its molecular
structure, featuring a piperidine ring and a primary amine connected by a propyl chain, imparts
specific physicochemical characteristics that are crucial for its handling, reaction optimization,
and potential biological activity. This document provides a comprehensive overview of the key
physical properties of 3-(Piperidin-1-yl)propan-1-amine, supported by generalized
experimental protocols for their determination.

Core Physical Properties

The physical properties of 3-(Piperidin-1-yl)propan-1-amine are summarized in the table
below. These values are compiled from various chemical databases and supplier
specifications.
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Property Value Units

Molecular Formula CsH1sN:2

Molecular Weight 142.24 g/mol
Appearance Colorless to pale yellow liquid

Boiling Point 215.0+£8.0 °C at 760 mmHg
Density 09+0.1 g/cm3

Refractive Index 1.480

Flash Point 77.9+13.6 °C

Generally soluble in polar
Solubility solvents like water and

alcohols.

LogP (Octanol-Water Partition 0.01
Coefficient) '

Experimental Protocols for Physical Property
Determination

While specific experimental documentation for 3-(Piperidin-1-yl)propan-1-amine is not
publicly available, the following are detailed, standard methodologies for determining the key
physical properties of liquid amines.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a common and efficient technique for determining the
boiling point of small quantities of a liquid.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,
heating mantle or Bunsen burner, and heat transfer fluid (e.g., mineral oil).

e Procedure:
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o A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a Thiele tube filled with a heat transfer fluid, ensuring the rubber
band or wire is above the liquid level.

o The side arm of the Thiele tube is gently heated. As the temperature rises, air trapped in
the capillary tube will be expelled, seen as a slow stream of bubbles.

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube. At this point, heating is discontinued.

o As the apparatus cools, the bubbling will slow and eventually stop. The moment the liquid
is drawn back into the capillary tube, the temperature is recorded. This temperature is the
boiling point of the liquid.

Density Measurement (Vibrating Tube Densitometer)

Density is the mass per unit volume of a substance. A vibrating tube densitometer provides
highly accurate density measurements for liquids.

o Apparatus: Vibrating tube densitometer, syringe for sample injection.
e Procedure:

o The instrument is calibrated using fluids of known density, typically dry air and deionized
water.

o The sample, 3-(piperidin-1-yl)propan-1-amine, is injected into the U-shaped oscillating
tube within the instrument using a syringe.

o The instrument measures the change in the oscillation frequency of the tube when filled
with the sample. This frequency is directly related to the density of the liquid.
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o The temperature of the sample cell is precisely controlled by the instrument.

o The density value is then calculated by the instrument's software and displayed.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a characteristic property of a substance.

o Apparatus: Abbe refractometer, light source (typically a sodium lamp), dropper, and a
constant temperature water bath.

e Procedure:

o The refractometer is calibrated using a standard with a known refractive index, such as
distilled water.

o Afew drops of the liquid sample are placed on the surface of the measuring prism using a
dropper.

o The illuminating prism is closed and locked.

o The temperature is controlled by circulating water from a constant temperature bath
through the prisms.

o While looking through the eyepiece, the handwheel is adjusted until the boundary between
the light and dark fields is centered on the crosshairs.

o If a colored band is visible, the dispersion correction knob is adjusted to produce a sharp,
achromatic borderline.

o The refractive index is read directly from the instrument's scale.

Solubility Assessment

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
For a liquid amine, its solubility in various solvents is a key characteristic.
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o Apparatus: Test tubes, vortex mixer (optional), a range of solvents (e.g., water, ethanol,
diethyl ether, hexane).

e Procedure:

o A small, measured amount of 3-(piperidin-1-yl)propan-1-amine (e.g., 0.1 mL) is added to
a test tube.

o A measured volume of the solvent (e.g., 2 mL) is added to the test tube.

o The mixture is agitated vigorously (e.qg., by flicking the test tube or using a vortex mixer)
for a set period.

o The mixture is then allowed to stand and is observed for homogeneity. If the liquid forms a
single, clear phase, it is considered soluble. If two distinct layers are present or the mixture
is cloudy, it is considered insoluble or partially soluble.

o This process is repeated with a variety of polar and non-polar solvents to determine the
solubility profile.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a liquid
chemical compound like 3-(Piperidin-1-yl)propan-1-amine.
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Caption: Workflow for Physical Property Characterization.

Conclusion

This technical guide provides essential physical property data for 3-(Piperidin-1-yl)propan-1-
amine and outlines the standard experimental methodologies for their determination. A
thorough understanding of these properties is fundamental for the effective and safe use of this
compound in research and development, particularly within the pharmaceutical and chemical
industries. The provided workflow offers a systematic approach to the physical characterization
of similar liquid amine compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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